Cas no 2138190-77-7 (rac-(3R,4S)-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine
• CAS No: 2138190-77-7
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6189684
• PubChem ID: 165468451
• Update Time: 2025-06-30

rac-(3R,4S)-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-803788
• 2138190-77-7
• rac-(3R,4S)-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine

• Inchi： 1S/C13H20N2O/c1-3-16-11-6-4-10(5-7-11)12-8-15-9-13(12,2)14/h4-7,12,15H,3,8-9,14H2,1-2H3/t12-,13+/m0/s1
• InChI Key： USPLMUHGKRSOAU-QWHCGFSZSA-N
• SMILES： O(CC)C1C=CC(=CC=1)[C@@H]1CNC[C@@]1(C)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Additional information on rac-(3R,4S)-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine

Professional Introduction to Rac-(3R,4S)-4-(4-Ethoxyphenyl)-3-methylpyrrolidin-3-amine (CAS No. 2138190-77-7)

Rac-(3R,4S-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine) is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2138190-77-7, represents a sophisticated molecular structure that has been the subject of extensive investigation due to its potential pharmacological properties. The unique arrangement of its substituents, particularly the 4-ethoxyphenyl group and the chiral centers at the 3R,4S positions, contributes to its distinct chemical profile and makes it a valuable candidate for further exploration in drug discovery and development.

The racemic mixture of this compound has been studied for its possible applications in modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the interactions of this molecule with biological targets with greater precision. The presence of the 4-ethoxyphenyl moiety suggests potential binding affinities with enzymes and receptors, which could be exploited for therapeutic purposes. For instance, studies have indicated that similar aromatic ethers can exhibit inhibitory effects on certain kinases and metabolic enzymes, making Rac-(3R,4S-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine) a promising lead compound for further medicinal chemistry optimization.

In the realm of drug discovery, the stereochemistry of a compound plays a crucial role in determining its efficacy and safety. The specific configuration at the 3R,4S positions in Rac-(3R,4S-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine) is particularly noteworthy, as it may influence how the molecule interacts with biological systems. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric forms, and this compound is no exception. Researchers are actively investigating whether separating or modifying these stereocenters could lead to more potent or selective therapeutic agents.

The synthesis of Rac-(3R,4S-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine) involves sophisticated organic chemistry techniques that highlight the ingenuity of modern synthetic methodologies. The introduction of the 4-ethoxyphenyl group requires careful control over reaction conditions to ensure high yield and purity. Advanced catalytic systems and green chemistry principles have been employed to minimize waste and improve efficiency in its production. These synthetic strategies not only contribute to sustainable practices but also enhance the scalability of producing this compound for research purposes.

The potential applications of Rac-(3R,4S-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine) extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive scaffold for developing novel agrochemicals or biochemical tools. For example, derivatives of this compound could serve as inhibitors or modulators in agricultural settings, helping to manage pests or enhance crop yields without compromising environmental safety. The versatility of its molecular design opens up numerous possibilities for interdisciplinary research.

The latest research trends indicate that Rac-(3R,4S-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine) could play a significant role in addressing emerging health challenges. With the rise of drug-resistant pathogens and complex diseases, there is a continuous need for innovative therapeutic solutions. This compound’s ability to interact with multiple biological targets makes it a candidate for multitarget drug design—a strategy that aims to address several aspects of a disease simultaneously. Such an approach could lead to more effective treatments with fewer side effects.

In conclusion, Rac-(3R,4S-4-(4-ethoxyphenyl)-3-methylpyrrolidin-3-amine (CAS No. 2138190-77-7) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique molecular structure, characterized by the 4-ethoxyphenyl group and the stereochemistry at the
_ _ _ _ _ _ _ _ _ _ _ _ _ _ _ positions_ _, makes it a valuable asset in drug discovery efforts aimed at developing novel therapeutics_ _. As_ _, scientists continue_ _,to explore_ _, new synthetic methods_ _,and_ _, computational techniques_ _,the_ _,understanding_ _,of_ _,this_ _,compound’s_ _,pharmacological_ _,properties_ _,will_,_,only_,_,deepen_. This_ _,research_,_,not_,_,only_,_,advances_ _,our_, _,knowledge_, _,of_ _,organic,_ _,chemistry,_ _,but,_ _,also,_ _,holds_,_,the_, _,promise,_ _,of,_ _,leading,_ _,to,_ _,breakthroughs,_ _,in,_ _.healthcare._